Cas no 872629-94-2 (6-amino-1-(4-methoxyphenyl)-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,4-dihydropyrimidin-4-one)
872629-94-2 structure
Product Name:6-amino-1-(4-methoxyphenyl)-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,4-dihydropyrimidin-4-one
CAS No:872629-94-2
MF:C23H25N5O3S
MW:451.541303396225
CID:5857181
PubChem ID:16832763
Update Time:2023-11-21
6-amino-1-(4-methoxyphenyl)-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-1-(4-methoxyphenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanylpyrimidin-4-one
- HMS2973B23
- MLS001235933
- AB00687097-07
- 6-amino-1-(4-methoxyphenyl)-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)pyrimidin-4(1H)-one
- 6-amino-1-(4-methoxyphenyl)-2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,4-dihydropyrimidin-4-one
- 872629-94-2
- SMR000807190
- AB00687097-01
- AKOS024617935
- F1895-1007
- CHEMBL1877338
- 6-amino-1-(4-methoxyphenyl)-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,4-dihydropyrimidin-4-one
-
- Inchi: 1S/C23H25N5O3S/c1-31-19-9-7-18(8-10-19)28-20(24)15-21(29)25-23(28)32-16-22(30)27-13-11-26(12-14-27)17-5-3-2-4-6-17/h2-10,15H,11-14,16,24H2,1H3
- InChI Key: FGLYMPQVUVTSHB-UHFFFAOYSA-N
- SMILES: C1(SCC(=O)N2CCN(C3=CC=CC=C3)CC2)N(C2=CC=C(OC)C=C2)C(N)=CC(=O)N=1
Computed Properties
- Exact Mass: 451.16781085g/mol
- Monoisotopic Mass: 451.16781085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 117Ų
6-amino-1-(4-methoxyphenyl)-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1895-1007-2μmol |
6-amino-1-(4-methoxyphenyl)-2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,4-dihydropyrimidin-4-one |
872629-94-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1895-1007-5μmol |
6-amino-1-(4-methoxyphenyl)-2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,4-dihydropyrimidin-4-one |
872629-94-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1895-1007-10μmol |
6-amino-1-(4-methoxyphenyl)-2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,4-dihydropyrimidin-4-one |
872629-94-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1895-1007-20μmol |
6-amino-1-(4-methoxyphenyl)-2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,4-dihydropyrimidin-4-one |
872629-94-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1895-1007-1mg |
6-amino-1-(4-methoxyphenyl)-2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,4-dihydropyrimidin-4-one |
872629-94-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1895-1007-2mg |
6-amino-1-(4-methoxyphenyl)-2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,4-dihydropyrimidin-4-one |
872629-94-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1895-1007-3mg |
6-amino-1-(4-methoxyphenyl)-2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,4-dihydropyrimidin-4-one |
872629-94-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1895-1007-4mg |
6-amino-1-(4-methoxyphenyl)-2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,4-dihydropyrimidin-4-one |
872629-94-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1895-1007-5mg |
6-amino-1-(4-methoxyphenyl)-2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,4-dihydropyrimidin-4-one |
872629-94-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1895-1007-10mg |
6-amino-1-(4-methoxyphenyl)-2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,4-dihydropyrimidin-4-one |
872629-94-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
6-amino-1-(4-methoxyphenyl)-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,4-dihydropyrimidin-4-one Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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